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Compound of Interest

Compound Name: Cyclopentyl chloroformate

Cat. No.: B104702 Get Quote

CAS Number: 50715-28-1

This technical guide provides a comprehensive overview of Cyclopentyl chloroformate, a

significant chemical intermediate. It is intended for researchers, scientists, and professionals in

drug development and fine chemical synthesis. This document details its physicochemical

properties, synthesis protocols, applications, and safety information.

Physicochemical Properties
Cyclopentyl chloroformate is a colorless liquid known for its role as a versatile reagent in

organic synthesis.[1] Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₉ClO₂ [2][3]

Molecular Weight 148.59 g/mol [2][3]

Density
1.19 - 1.2 g/cm³

(Predicted/Relative)
[2][4][5]

Boiling Point

65 °C @ 23 mmHg69.0-70.5

°C @ 25 Torr80 °C @ 75

mmHg173.3 ± 7.0 °C @ 760

mmHg

[2][5][6][7]

Flash Point 66.7 °C [2][5]

Refractive Index 1.463 - 1.464 [2][5]

Vapor Pressure 1.27 - 1.3 mmHg @ 25°C [2][5]

Synthesis of Cyclopentyl Chloroformate
Cyclopentyl chloroformate is typically synthesized by reacting cyclopentanol with a phosgene

equivalent, such as triphosgene, in the presence of a base.[7][8] This reaction introduces the

reactive chloroformate group.

This protocol details a common laboratory-scale synthesis of Cyclopentyl chloroformate.

Materials:

Cyclopentanol (10.9 mL, 120 mmol)

Pyridine (10.7 mL, 132 mmol)

Triphosgene (11.87 g, 40.0 mmol)

Anhydrous ether (100 mL)

1.0 N HCl aqueous solution (110 mL)
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Brine (60 mL)

Anhydrous sodium sulfate

Procedure:

A solution of triphosgene in anhydrous ether is prepared in a reaction vessel and cooled to

-70 °C.[7]

A mixed solution of cyclopentanol and pyridine is added slowly and dropwise to the

triphosgene solution at -70 °C.[7]

The reaction mixture is stirred continuously for 1 hour at this temperature.[7]

The cooling bath is removed, and stirring is continued at room temperature for an additional

1.5 hours.[7]

The reaction is quenched by adding 1.0 N HCl aqueous solution for acidification.[7]

The organic phase is separated, washed with brine, and dried over anhydrous sodium

sulfate.[7]

The solvent is removed by distillation under reduced pressure to yield cyclopentyl
chloroformate.[7] A boiling point of 80 °C at 75 mmHg has been reported with an 80.7%

yield.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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